Cas no 439128-76-4 (N-3-(1,3-benzothiazol-2-yl)phenylcyclopropanecarboxamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)phenylcyclopropanecarboxamide
• CAS No: 439128-76-4
• MF: C₁₇H₁₄N₂OS
• MW: 294.370862483978
• CID: 6278457
• PubChem ID: 7064266
• Update Time: 2025-10-30

N-3-(1,3-benzothiazol-2-yl)phenylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1,3-benzothiazol-2-yl)phenylcyclopropanecarboxamide
• 439128-76-4
• N-[3-(1,3-benzothiazol-2-yl)phenyl]cyclopropanecarboxamide
• AKOS001392103
• F0725-0448
• N-(3-(benzo[d]thiazol-2-yl)phenyl)cyclopropanecarboxamide
• Z52466380
• Oprea1_233616

• Inchi： 1S/C17H14N2OS/c20-16(11-8-9-11)18-13-5-3-4-12(10-13)17-19-14-6-1-2-7-15(14)21-17/h1-7,10-11H,8-9H2,(H,18,20)
• InChI Key： IUHWDCJPNCSHAP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1=CC=CC(=C1)NC(C1CC1)=O

Computed Properties

• Exact Mass: 294.08268425g/mol
• Monoisotopic Mass: 294.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-3-(1,3-benzothiazol-2-yl)phenylcyclopropanecarboxamide

Introduction to N-3-(1,3-benzothiazol-2-yl)phenylcyclopropanecarboxamide (CAS No. 439128-76-4)

N-3-(1,3-benzothiazol-2-yl)phenylcyclopropanecarboxamide, identified by its Chemical Abstracts Service (CAS) number 439128-76-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with aromatic and heterocyclic systems, which are known for their unique structural and functional properties. The presence of the benzothiazole moiety and the phenylcyclopropane scaffold imparts distinct biochemical activities that make this molecule a promising candidate for further investigation in drug discovery and development.

The structural design of N-3-(1,3-benzothiazol-2-yl)phenylcyclopropanecarboxamide reflects a deliberate integration of pharmacophoric elements aimed at modulating biological pathways relevant to human health. The cyclopropane ring, a three-membered saturated carbon structure, is renowned for its rigid conformation, which can influence the binding affinity and selectivity of a molecule to its target proteins. In contrast, the benzothiazole moiety is a well-documented scaffold in medicinal chemistry, exhibiting a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural features with the phenylcyclopropane unit suggests potential interactions with enzymes and receptors involved in critical metabolic and signaling pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the rigid structure of the cyclopropane ring may enhance the stability of protein-ligand interactions, while the electronic properties of the benzothiazole and phenyl aromatic systems could facilitate optimal positioning within active sites. These insights are particularly valuable in the context of developing small-molecule inhibitors or modulators for therapeutic applications.

In vitro studies have begun to explore the pharmacological profile of N-3-(1,3-benzothiazol-2-yl)phenylcyclopropanecarboxamide, focusing on its potential interactions with key biological targets. Preliminary data suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory responses and tumor progression. The benzothiazole moiety appears to play a crucial role in mediating these effects by engaging with specific amino acid residues within the enzyme active site. Furthermore, the cyclopropane ring may contribute to enhanced binding affinity through steric constraints that optimize molecular complementarity.

The synthesis of N-3-(1,3-benzothiazol-2-yl)phenylcyclopropanecarboxamide represents a sophisticated application of modern organic synthesis techniques. The construction of the cyclopropane unit requires precise control over reaction conditions to ensure high yield and purity. Advanced methodologies such as transition-metal-catalyzed cyclizations have been employed to streamline this process. Additionally, the introduction of the benzothiazol-2-yl and phenylcyclopropane substituents demands careful consideration of functional group transformations to maintain structural integrity throughout synthetic steps.

One notable aspect of this compound is its potential for further derivatization to explore structure-activity relationships (SAR). By modifying substituents on the aromatic rings or altering the connectivity between functional groups, researchers can generate libraries of analogs with tailored pharmacological properties. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development pipelines.

The integration of machine learning algorithms into drug discovery workflows has accelerated the identification of promising candidates like N-3-(1,3-benzothiazol-2-yl)phenylcyclopropanecarboxamide. Predictive models can assess molecular descriptors derived from its structure, providing insights into its solubility, metabolic stability, and potential side effects before experimental validation is conducted. This approach not only saves time but also enhances the efficiency of medicinal chemistry programs by prioritizing compounds most likely to succeed in later stages of development.

Future research directions may focus on evaluating N-3-(1,3-benzothiazol-2-yl)phenylcyclopropanecarboxamide in vivo using relevant animal models. Such studies would provide critical information on its pharmacokinetics (PK), pharmacodynamics (PD), and overall therapeutic efficacy. Additionally, exploring its mechanism of action at a molecular level could uncover novel insights into disease pathogenesis and identify potential therapeutic applications beyond initial assumptions.

The versatility of this compound as a chemical probe underscores its significance in advancing our understanding of biological processes relevant to human health and disease. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like N-3-(1,3-benzothiazol-2-yl)phenylcyclopropanecarboxamide will undoubtedly play an increasingly important role in shaping next-generation therapeutics.